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Compound of Interest

Compound Name: 1-Menthene

Cat. No. 8224986

This technical guide provides a comprehensive overview of 1-Menthene, including its chemical
identity, physicochemical properties, synthesis, and relevant experimental protocols. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Chemical Identifiers

1-Menthene is a monoterpene hydrocarbon with several isomers depending on the position of
the double bond and the stereochemistry of the substituents. The most common isomers are p-
menth-1-ene and o-menth-1-ene.
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Identifier

Value

IUPAC Name

1-methyl-4-(1-methylethyl)cyclohex-1-ene (for p-
menth-1-ene)[1][2]

1-methyl-2-(propan-2-yl)cyclohexene (for o-
menth-1-ene)[3]

CAS Number

5502-88-5 (for p-menth-1-ene)[1][2]

1195-31-9 (for (+)-p-Menth-1-ene)[4][5]

11028-39-0 (general for 1-menthene)[6][7]

Molecular Formula

C10H18[2][3][7]

Molecular Weight

138.25 g/mol [3][5][7]

Synonyms

Carvomenthene, 1-p-Menthene, 1-Methyl-4-

isopropylcyclohexene[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of p-menth-1-ene.

Property Value Reference

Appearance Colorless mobile liquid
Hydrocarbon-like, similar to p-

Odor [5]
Cymene

Density 0.823 g/mL at 20 °C [51[7]

Boiling Point 1745-177 °C [11[5]

Flash Point 44.8 °C [7]

Refractive Index 1.458 at 20 °C [7]

Vapor Pressure 1.8 mmHg at 25 °C [7]

. Insoluble in water; soluble in
Solubility [11[5]

alcohol and miscible with oils
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Synthesis of 1-Menthene

Several synthetic routes to 1-Menthene have been established, often starting from readily
available natural products like menthol or limonene.

Dehydration of Menthol

A common laboratory and industrial method for the synthesis of menthene isomers is the acid-
catalyzed dehydration of menthol. The reaction with 2% sulfuric acid typically yields 3-
menthene as the major product, but other isomers can be formed.[8]

Catalytic Hydrogenation of Limonene

(+)-1-Menthene can be synthesized via the selective catalytic reduction of (+)-Limonene using
a Raney-Nickel (Ra-Ni) catalyst.[9] This reaction is a key step in some synthetic pathways to

((+)-Limonene)

Ra-Ni Catalyst

((+)-1—Menthene)

(Epoxidation & Hydrolysis)

i
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Caption: Synthesis of (+)-1-hydroxyneocarvomenthol from (+)-Limonene.
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Experimental Protocols
Synthesis of 1-p-menthene-8-thiol

While a detailed protocol for the synthesis of 1-menthene itself is not readily available in the
provided search results, a procedure for a derivative, 1-p-menthene-8-thiol, is described. This
multi-step synthesis provides insight into the manipulation of the menthene scaffold. The final
step of this synthesis is detailed below.[10]

Reduction of the Precursor to 1-p-menthene-8-thiol

e Reaction Setup: A suspension of 72 mg (1.9 mmol) of lithium aluminum hydride (LiAIH4) in 3
ml of tetrahydrofuran (THF) is brought to a boil with stirring under a nitrogen atmosphere.

» Addition of Precursor: A solution of 0.637 g (3.8 mmol) of the precursor compound in 12 ml of
THF is added to the boiling LiAIH4 suspension.

o Reflux: The reaction mixture is refluxed for an additional hour.

» Quenching: The mixture is cooled to 0°C, and the excess LiAIH4 is decomposed by the
careful addition of water.

» Extraction: The resulting mixture is extracted three times with diethyl ether.

e Washing and Drying: The combined organic phases are washed three times with water,
dried, and the solvent is evaporated.

 Purification: Fractional distillation of the crude residue yields 0.450 g (69% yield) of 1-p-
menthene-8-thiol with a boiling point of 40°C at 0.133 Pa.[10]
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Caption: Experimental workflow for the synthesis of 1-p-menthene-8-thiol.
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Applications in Drug Development and Green
Chemistry

While 1-menthene itself is not a widely used active pharmaceutical ingredient (API), its
derivatives and related compounds are significant in the pharmaceutical industry. For instance,
menthol, which can be synthesized from 1-menthene, has various medical applications.[8]

The synthesis of complex pharmaceutical intermediates and APIs often involves multi-step
processes where the principles of green chemistry are increasingly important.[11][12] The use
of catalytic hydrogenation, as seen in the synthesis of 1-menthene from limonene, is an
example of a green chemistry approach that avoids stoichiometric reagents. The
pharmaceutical industry is actively seeking to replace hazardous solvents and improve the
overall environmental footprint of drug manufacturing.[12] The synthesis of menthol and its
precursors, including 1-menthene, is a field where green chemistry principles have been
successfully applied, for example, in the development of asymmetric syntheses to produce
specific enantiomers.[8]

Safety and Toxicology

1-Menthene is a flammable liquid and vapor.[13] It may be fatal if swallowed and enters the
airways.[13] It can also cause an allergic skin reaction.[13] Toxicity data indicates it is
moderately toxic by the intraperitoneal route and mildly toxic by ingestion. When heated to
decomposition, it emits acrid smoke and irritating fumes.[6] It is also considered toxic to aquatic
life with long-lasting effects.[13] Proper safety precautions, including the use of personal
protective equipment and working in a well-ventilated area, should be observed when handling
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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